Cas no 1266896-29-0 (3-(2-chloro-6-fluorophenyl)methylpyrrolidine)

• Product Name: 3-(2-chloro-6-fluorophenyl)methylpyrrolidine
• CAS No: 1266896-29-0
• MF: C₁₁H₁₃ClFN
• MW: 213.679025411606
• CID: 5767497
• PubChem ID: 82158537
• Update Time: 2025-11-03

3-(2-chloro-6-fluorophenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-[(2-chloro-6-fluorophenyl)methyl]pyrrolidine
• 1266896-29-0
• EN300-1667558
• 3-(2-chloro-6-fluorophenyl)methylpyrrolidine

• Inchi： 1S/C11H13ClFN/c12-10-2-1-3-11(13)9(10)6-8-4-5-14-7-8/h1-3,8,14H,4-7H2
• InChI Key： SHXQTLOAFXQYLI-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CC1CNCC1)F

Computed Properties

• Exact Mass: 213.0720553g/mol
• Monoisotopic Mass: 213.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Additional information on 3-(2-chloro-6-fluorophenyl)methylpyrrolidine

Comprehensive Analysis of 3-(2-chloro-6-fluorophenyl)methylpyrrolidine (CAS No. 1266896-29-0): Properties, Applications, and Industry Insights

3-(2-chloro-6-fluorophenyl)methylpyrrolidine (CAS 1266896-29-0) is a specialized heterocyclic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. As a pyrrolidine derivative with a chloro-fluorophenyl substitution, this molecule exhibits intriguing physicochemical properties that make it valuable for drug discovery and material science applications. The compound's molecular scaffold combines aromatic and aliphatic characteristics, offering researchers a versatile building block for developing novel bioactive molecules.

Recent studies highlight the growing importance of fluorinated pyrrolidine compounds in addressing modern healthcare challenges, particularly in the development of central nervous system (CNS) therapeutics. The strategic incorporation of both chlorine and fluorine atoms enhances the compound's lipophilicity and metabolic stability—key factors that researchers frequently search for when designing blood-brain barrier permeable drugs. These attributes align with current industry trends toward precision medicine and targeted drug delivery systems.

From a synthetic chemistry perspective, CAS 1266896-29-0 represents an interesting case study in regioselective halogenation and heterocyclic functionalization. The compound's 2,6-disubstituted phenyl moiety presents unique steric considerations that influence its reactivity patterns, a topic frequently discussed in organic chemistry forums and research publications. Its molecular weight of 213.66 g/mol and balanced partition coefficient make it particularly suitable for medicinal chemistry optimization projects.

The pharmacophore model of 3-(2-chloro-6-fluorophenyl)methylpyrrolidine suggests potential interactions with various biological targets, including G-protein coupled receptors (GPCRs) and ion channels. This has led to increased patent activity surrounding similar pyrrolidine-based compounds, especially in therapeutic areas like neurological disorders and inflammatory conditions. Researchers exploring structure-activity relationships (SAR) often investigate such halogenated heterocycles to improve drug potency and selectivity.

In material science applications, the electron-withdrawing effects of the chloro-fluoro substituents in CAS 1266896-29-0 make it a candidate for developing advanced organic electronic materials. The compound's potential in OLED technology and molecular sensors aligns with the growing demand for sustainable materials in the electronics industry. This dual applicability in life sciences and advanced materials contributes to its rising prominence in scientific literature.

Analytical characterization of 3-(2-chloro-6-fluorophenyl)methylpyrrolidine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. The compound's spectral data and crystal structure provide valuable insights for researchers working on molecular modeling and computational chemistry projects. These aspects are particularly relevant to scientists searching for reference compounds with well-documented physicochemical profiles.

The synthetic accessibility of CAS 1266896-29-0 from commercially available pyrrolidine precursors makes it attractive for high-throughput screening programs. Recent advances in flow chemistry and catalytic processes have improved the efficiency of producing such functionalized heterocycles, addressing common search queries about scalable synthetic routes for pharmaceutical intermediates. This operational advantage supports its growing use in combinatorial chemistry approaches.

From a regulatory standpoint, proper handling of halogenated organic compounds like 3-(2-chloro-6-fluorophenyl)methylpyrrolidine requires adherence to standard laboratory safety protocols. Researchers often search for information about compound stability, storage conditions, and compatibility with various reaction media—topics thoroughly documented for this chemical entity in technical literature. These practical considerations are crucial for ensuring reproducible results in experimental work.

The intellectual property landscape surrounding pyrrolidine derivatives continues to expand, with CAS 1266896-29-0 appearing in several patents related to kinase inhibitors and neuroprotective agents. This reflects broader industry trends toward developing next-generation therapeutics with improved pharmacokinetic profiles. The compound's structural features frequently appear in drug design publications as exemplars of privileged scaffolds in medicinal chemistry.

Environmental considerations for halogen-containing compounds have led to increased research into green chemistry alternatives and biodegradation pathways. While 3-(2-chloro-6-fluorophenyl)methylpyrrolidine demonstrates typical stability for its class, modern environmental fate studies help address sustainability concerns frequently raised in pharmaceutical development circles. These aspects contribute to comprehensive risk assessment protocols for research applications.

Future research directions for CAS 1266896-29-0 may explore its potential in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation strategies—currently among the most searched topics in drug discovery communities. The compound's balanced molecular properties and structural versatility position it as a valuable tool for investigating emerging therapeutic modalities in precision medicine.